1H-Indole-2-propanoic acid, 1-[(4-chlorophenyl)methyl]-3-[(1,1-dimethylethyl)thio]-5-methoxy-ethyl e
1H-Indole-2-propanoic acid, 1-[(4-chlorophenyl)methyl]-3-[(1,1-dimethylethyl)thio]-5-methoxy-ethyl e
Brand Name:
Vulcanchem
CAS No.:
154325-76-5
VCID:
VC0142764
InChI:
InChI=1S/C27H34ClNO3S/c1-8-32-25(30)27(5,6)16-23-24(33-26(2,3)4)21-15-20(31-7)13-14-22(21)29(23)17-18-9-11-19(28)12-10-18/h9-15H,8,16-17H2,1-7H3
SMILES:
CCOC(=O)C(C)(C)CC1=C(C2=C(N1CC3=CC=C(C=C3)Cl)C=CC(=C2)OC)SC(C)(C)C
Molecular Formula:
C27H34ClNO3S
Molecular Weight:
488.1 g/mol
1H-Indole-2-propanoic acid, 1-[(4-chlorophenyl)methyl]-3-[(1,1-dimethylethyl)thio]-5-methoxy-ethyl e
CAS No.: 154325-76-5
Main Products
VCID: VC0142764
Molecular Formula: C27H34ClNO3S
Molecular Weight: 488.1 g/mol
![1H-Indole-2-propanoic acid, 1-[(4-chlorophenyl)methyl]-3-[(1,1-dimethylethyl)thio]-5-methoxy-ethyl e - 154325-76-5](/images/no_structure.jpg)
| CAS No. | 154325-76-5 |
|---|---|
| Product Name | 1H-Indole-2-propanoic acid, 1-[(4-chlorophenyl)methyl]-3-[(1,1-dimethylethyl)thio]-5-methoxy-ethyl e |
| Molecular Formula | C27H34ClNO3S |
| Molecular Weight | 488.1 g/mol |
| IUPAC Name | ethyl 3-[3-tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-methoxyindol-2-yl]-2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C27H34ClNO3S/c1-8-32-25(30)27(5,6)16-23-24(33-26(2,3)4)21-15-20(31-7)13-14-22(21)29(23)17-18-9-11-19(28)12-10-18/h9-15H,8,16-17H2,1-7H3 |
| Standard InChIKey | JPXNJCVPJOZELR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)(C)CC1=C(C2=C(N1CC3=CC=C(C=C3)Cl)C=CC(=C2)OC)SC(C)(C)C |
| Canonical SMILES | CCOC(=O)C(C)(C)CC1=C(C2=C(N1CC3=CC=C(C=C3)Cl)C=CC(=C2)OC)SC(C)(C)C |
| PubChem Compound | 19935666 |
| Last Modified | Nov 11 2021 |
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